![molecular formula C20H20N4O5 B2775518 methyl 2-[({1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazol-4-yl}carbonyl)amino]benzoate CAS No. 1396808-86-8](/img/structure/B2775518.png)
methyl 2-[({1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazol-4-yl}carbonyl)amino]benzoate
Overview
Description
Methyl 2-[({1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazol-4-yl}carbonyl)amino]benzoate is a useful research compound. Its molecular formula is C20H20N4O5 and its molecular weight is 396.403. The purity is usually 95%.
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Scientific Research Applications
Analgesic Properties
The compound has been investigated for its analgesic potential. In a study by Ukrainets et al., modification of the benzene moiety of the molecule was found to enhance its analgesic properties. Specifically, the presence of a substituent in position 7 was particularly effective, regardless of its nature . Further research in this area could explore the compound’s mechanism of action and potential applications in pain management.
Novel Chemical Entities
“Methyl 2-[({1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazol-4-yl}carbonyl)amino]benzoate” has been involved in studies related to the synthesis and characterization of novel chemical entities. Its synthesis may yield pharmaceutically relevant products, and catalytic processes have been explored.
Anti-Inflammatory Activity
Indole derivatives, including compounds related to our target molecule, have shown anti-inflammatory properties. For instance, (S)-N-(1-(benzo[d]thiazol-2-ylamino)-3-(1H-indol-2-yl)-1-oxopropan-2-yl)-N-(4-nitrophenylsulfonyl)benzamide exhibited anti-inflammatory activity. Further investigations could explore whether our compound shares similar properties .
Heterocycle Synthesis
The compound’s structure contains a triazole ring, which is a heterocyclic system. Research on triazole derivatives has revealed diverse biological activities. Investigating the synthesis of related heterocycles could uncover additional applications .
Oxazoloquinolones
The compound’s benzothiazine core resembles the quinolone structure. Reaction with hydroxylamine derivatives led to the formation of oxazoloquinolones. Understanding the reactivity of this compound could contribute to the development of new derivatives with varied biological activities .
Solubility and Biological Effects
A comparative analysis of the initial esters and their mono- and diammonium salts demonstrated that the common belief about a direct relationship between solubility and biological effect is not always true. Investigating the solubility profile of our compound and its derivatives could provide valuable insights .
Mechanism of Action
Target of Action
The primary targets of this compound are currently unknown. This compound is a derivative of indole , a heterocyclic compound that is found in many important synthetic drug molecules and binds with high affinity to multiple receptors . .
Mode of Action
As an indole derivative, it may interact with its targets in a similar manner to other indole-based compounds . These interactions often involve binding to the target receptor, leading to a change in the receptor’s activity that can have downstream effects on cellular processes
Biochemical Pathways
Indole derivatives are known to have diverse biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities Therefore, this compound could potentially affect a wide range of biochemical pathways
Result of Action
Given the diverse biological activities of indole derivatives , this compound could potentially have a wide range of effects at the molecular and cellular level
properties
IUPAC Name |
methyl 2-[[1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]triazole-4-carbonyl]amino]benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O5/c1-28-18-10-6-4-8-14(18)17(25)12-24-11-16(22-23-24)19(26)21-15-9-5-3-7-13(15)20(27)29-2/h3-11,17,25H,12H2,1-2H3,(H,21,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LSOJYXVQGZZUHT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(CN2C=C(N=N2)C(=O)NC3=CC=CC=C3C(=O)OC)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 2-[({1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazol-4-yl}carbonyl)amino]benzoate | |
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